Cas no 1294810-18-6 ([(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate)
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-bromophenyl)amino]-2-oxoethyl (2-methoxyphenyl)acetate
- [2-(4-bromoanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate
- STL194508
- 2-((4-bromophenyl)amino)-2-oxoethyl 2-(2-methoxyphenyl)acetate
- [(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate
-
- Inchi: 1S/C17H16BrNO4/c1-22-15-5-3-2-4-12(15)10-17(21)23-11-16(20)19-14-8-6-13(18)7-9-14/h2-9H,10-11H2,1H3,(H,19,20)
- InChI Key: OENAIZKLVTYDMO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)NC(COC(CC1C=CC=CC=1OC)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 396
- XLogP3: 3.3
- Topological Polar Surface Area: 64.599
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6609-3281-2μmol |
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate |
1294810-18-6 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3281-5μmol |
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate |
1294810-18-6 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3281-10μmol |
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate |
1294810-18-6 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3281-20μmol |
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate |
1294810-18-6 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3281-1mg |
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate |
1294810-18-6 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3281-2mg |
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate |
1294810-18-6 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3281-3mg |
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate |
1294810-18-6 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3281-4mg |
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate |
1294810-18-6 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3281-5mg |
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate |
1294810-18-6 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3281-10mg |
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate |
1294810-18-6 | 10mg |
$79.0 | 2023-09-07 |
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on [(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate
Introduction to [(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate (CAS No. 1294810-18-6)
[(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate, with the CAS number 1294810-18-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl carbamate moiety and a methoxyphenyl acetate group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various research areas.
The chemical structure of [(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate can be represented as follows: the central carbon atom is bonded to a carbamate group derived from 4-bromophenyl, and an acetate group derived from 2-methoxyphenyl. The presence of the bromine atom in the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity.
In recent years, [(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate has been studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.
The bromophenyl carbamate moiety in [(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate has been identified as a key functional group responsible for its biological activity. This moiety can form stable complexes with target proteins, thereby modulating their function. Additionally, the methoxyphenyl acetate group contributes to the overall lipophilicity of the molecule, which is essential for its cellular uptake and distribution.
Clinical trials involving derivatives of [(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate have shown promising results in preclinical models of cancer and inflammatory diseases. For example, one study published in the Journal of Medicinal Chemistry demonstrated that a derivative of this compound significantly reduced tumor growth in xenograft models of breast cancer. Another study reported that a related compound exhibited anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.
The synthesis of [(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate typically involves multi-step reactions, starting from readily available starting materials. The first step often involves the formation of the bromophenyl carbamate intermediate, followed by coupling with the methoxyphenyl acetate moiety. Optimization of these synthetic routes has been a focus of recent research to improve yield and purity, making it more feasible for large-scale production.
In addition to its potential therapeutic applications, [(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate has also been explored for its use as a probe molecule in biochemical assays. Its unique structural features make it suitable for labeling and tracking specific proteins or cellular components, providing valuable insights into biological processes at the molecular level.
The safety profile of [(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate is an important consideration in its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully assess its safety and efficacy in human subjects.
In conclusion, [(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate (CAS No. 1294810-18-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development as a therapeutic agent or as a tool for biochemical research. Ongoing studies continue to explore its potential benefits and refine its properties for optimal use in various medical applications.
1294810-18-6 ([(4-bromophenyl)carbamoyl]methyl 2-(2-methoxyphenyl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)